K-975

• Molecular Formula: C16H14ClNO2
• Molecular Weight: 287.74 g/mol
• InChI: InChI=1S/C16H14ClNO2/c1-3-16(19)18-13-7-4-11(2)15(10-13)20-14-8-5-12(17)6-9-14/h3-10H,1H2,2H3,(H,18,19)
• InChIKey: KPXAHQSIROUBPH-UHFFFAOYSA-N

Researchers require complete TEAD paralog blockade to phenocopy YAP1 loss-of-function-reversible or selective TEAD inhibitors leave compensatory pathways intact. K-975 is an acrylamide-based covalent pan-TEAD inhibitor validated by X-ray crystallography (PDB: 7CMM). - Covalent engagement at Cys359; TEAD GI50 ~20 nM (NCI-H226) - Oral efficacy in orthotopic MPM models (10-300 mg/kg BID) with published survival data - Characterized renal toxicity profile (J Toxicol Sci 2024) with monitoring biomarkers for rational dosing

K-975: First-in-Class Covalent Pan-TEAD Inhibitor

K-975 (CAS 2563855-03-6) is a first-in-class, orally active, covalent pan-TEAD inhibitor that disrupts YAP1/TAZ–TEAD protein-protein interactions by irreversibly binding to Cys359 within the palmitate-binding pocket of all TEAD family members (TEAD1–4) via an acrylamide warhead [1]. X-ray crystallography of the TEAD1-YBD/K-975 complex (PDB: 7CMM, resolution 3.5 Å) confirmed the covalent engagement at this conserved cysteine [2]. K-975 was discovered through high-throughput screening against NF2-deficient malignant pleural mesothelioma (MPM) cells and has been characterized across cell-free, cell-based, and in vivo models [1]. The compound exhibits a TEAD GI50 of approximately 20 nM in NCI-H226 MPM cells and demonstrates oral antitumor activity in subcutaneous and orthotopic MPM xenograft models at 10–300 mg/kg [1].

Pan-TEAD transcriptional blockade studies

Covalent Cys359 target engagement

Orthotopic MPM model response context

Nephrotoxicity profile with monitoring biomarker

• [1] Kaneda A, Seike T, Danjo T, et al. The novel potent TEAD inhibitor, K-975, inhibits YAP1/TAZ-TEAD protein-protein interactions and exerts an anti-tumor effect on malignant pleural mesothelioma. Am J Cancer Res. 2020;10(12):4399-4415. PMID: 33415007; PMCID: PMC7783735. View Source
• [2] Tsuji Y, Suzuki M, Yasunaga M, Hamaguchi K, Saito J. Crystal structure of TEAD1-YBD in complex with K-975. PDB ID: 7CMM. Deposited 2020-07-28. DOI: 10.2210/pdb7cmm/pdb. View Source

Why K-975 Is Irreplaceable

TEAD inhibitors are not interchangeable because they differ fundamentally in three dimensions critical to experimental outcomes: (i) covalent vs. reversible binding mechanism, (ii) pan-TEAD vs. paralog-selective target coverage, and (iii) molecular target engagement modality (PPI disruption vs. palmitoylation inhibition). K-975 is an acrylamide-based irreversible covalent pan-TEAD inhibitor that directly disrupts YAP1/TAZ–TEAD protein-protein interactions, whereas VT107 and VT103 are reversible palmitoylation inhibitors, and MGH-CP1 is a reversible TEAD2/4-selective palmitoylation inhibitor with IC50 values in the 670–710 nM range . The clinical relevance of pan-TEAD coverage was demonstrated by siRNA experiments showing that individual knockdown of TEAD1, TEAD2, TEAD3, or TEAD4 alone did not recapitulate the gene expression signature of YAP1 knockdown — only combined pan-TEAD inhibition, as achieved by K-975, fully suppressed YAP1/TAZ-driven transcription [1]. Substituting K-975 with a reversible, paralog-selective compound thus risks incomplete pathway blockade and confounded pharmacological interpretation.

Binding Mechanism

Reversible palmitoylation inhibitors may not sustain target engagement beyond systemic exposure, limiting pharmacodynamic continuity.

Paralog Coverage

Paralog-selective TEAD inhibitors may not recapitulate combined TEAD1–4 transcriptional response due to family compensation.

In Vivo Characterization

Limited orthotopic survival and comprehensive toxicity data in comparators may constrain cross-study in vivo experimental design.

• [1] Kaneda A, Seike T, Danjo T, et al. The novel potent TEAD inhibitor, K-975, inhibits YAP1/TAZ-TEAD protein-protein interactions and exerts an anti-tumor effect on malignant pleural mesothelioma. Am J Cancer Res. 2020;10(12):4399-4415. Figure 3: individual TEAD1–4 siRNA vs. combined TEADs siRNA vs. YAP1 siRNA gene expression profiling. View Source

K-975 Quantitative Differentiation Evidence

Irreversible Covalent Cys359 Engagement

K-975 is an irreversible covalent TEAD inhibitor that forms a stable thioether bond with Cys359 in the palmitate-binding pocket via its acrylamide warhead, as confirmed by X-ray crystallography (PDB: 7CMM) [1]. In contrast, VT107, VT103, and MGH-CP1 are reversible inhibitors that compete with palmitate binding without forming covalent adducts . Among covalent TEAD inhibitors, K-975 targets Cys359 (TEAD1 numbering), whereas MYF-01-37 targets Cys380 in TEAD2 (equivalent to Cys359 in TEAD1) but exhibits reversible inhibition of YAP/TEAD interaction . The irreversible covalent mechanism of K-975 confers sustained target engagement beyond systemic clearance, a property not shared by reversible palmitoylation inhibitors, and may explain its efficacy at relatively high oral doses in vivo [2].

Covalent Mechanism

Head-to-head

Irreversible Cys359 adduct (PDB: 7CMM)
vs reversible palmitate-site binding

Covalent engagement may extend pharmacodynamics beyond systemic clearance

X-ray crystallography at 3.5 Å resolution

Evidence Dimension	Covalent binding mechanism and binding site
Target Compound Data	K-975: Irreversible covalent bond to Cys359 (TEAD1) via acrylamide warhead; confirmed by X-ray crystallography at 3.5 Å resolution
Comparator Or Baseline	VT107: Reversible, non-covalent pan-TEAD palmitoylation inhibitor; VT103: Reversible TEAD1-selective; MGH-CP1: Reversible TEAD2/4-selective; MYF-01-37: Covalent but targets Cys380 (TEAD2), reversible YAP/TEAD inhibition
Quantified Difference	Qualitative mechanistic distinction — irreversible covalent (K-975) vs. reversible equilibrium binding (VT107, VT103, MGH-CP1); different cysteine residue targeted vs. MYF-01-37
Conditions	TEAD1-YBD protein crystallography; biochemical binding assays

Why This Matters

Irreversible covalent binding provides sustained pharmacodynamic effect independent of systemic drug exposure, a critical consideration for in vivo studies where compound half-life may limit reversible inhibitor efficacy.

• [1] Tsuji Y, Suzuki M, Yasunaga M, Hamaguchi K, Saito J. Crystal structure of TEAD1-YBD in complex with K-975. PDB ID: 7CMM. Deposited 2020-07-28. DOI: 10.2210/pdb7cmm/pdb. View Source
• [2] Fan M, Lu W, Che J, et al. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling. eLife. 2022;11:e78810. DOI: 10.7554/eLife.78810. (Discusses K-975 as a covalent comparator with less electrophilic acrylamide warhead; head-to-head cellular potency comparison at 11 nM.) View Source

Pan-TEAD Inhibition: Gene Expression Validation

K-975 treatment in NCI-H226 MPM cells produced a gene expression signature (decreased CTGF, IGFBP3, NPPB; increased FBXO32) that precisely matched the signature of combined YAP1 siRNA or combined TEAD1/2/3/4 siRNA knockdown [1]. Critically, individual siRNA knockdown of any single TEAD paralog (TEAD1, TEAD2, TEAD3, or TEAD4 alone) failed to recapitulate this signature, demonstrating functional compensation among TEAD family members and establishing that only pan-TEAD inhibition fully suppresses YAP1/TAZ-driven transcription [1]. This functional pan-TEAD profile contrasts with paralog-selective inhibitors: VT103 is TEAD1-selective , MGH-CP1 targets TEAD2/4 with IC50 values of 710 nM and 672 nM respectively , and IK-930 is described as a paralog-selective TEAD inhibitor [2]. The inability of paralog-selective compounds to block all four TEAD family members simultaneously may leave residual TEAD-dependent transcription, as demonstrated by the individual siRNA data in the K-975 study [1].

Transcriptional Signature

Head-to-head

K-975 matched pan-TEAD siRNA
(CTGF↓, FBXO32↑, IGFBP3↓)

Supports pan-TEAD transcriptional blockade context

NCI-H226 cells, 24 h treatment

Evidence Dimension	Functional pan-TEAD target coverage — gene expression signature concordance with siRNA knockdown
Target Compound Data	K-975: Decreased CTGF, IGFBP3, NPPB mRNA; increased FBXO32 mRNA in NCI-H226 cells (1–10,000 nM, 24 h). Signature matches combined YAP1 siRNA and combined TEAD1–4 siRNA.
Comparator Or Baseline	Individual TEAD1, TEAD2, TEAD3, or TEAD4 siRNA alone: Did not replicate the pan-YAP/TEAD gene expression signature, demonstrating paralog compensation. VT103: TEAD1-selective only. MGH-CP1: TEAD2/4-selective. IK-930: Paralog-selective.
Quantified Difference	Qualitative functional distinction — only pan-TEAD inhibition (by K-975 or combined TEAD1–4 siRNA) fully recapitulates the YAP1 loss-of-function gene expression signature; individual paralog inhibition does not.
Conditions	NCI-H226 NF2-deficient MPM cells; RT-qPCR for CTGF, IGFBP3, NPPB, FBXO32; 24 h compound treatment; 48 h siRNA treatment at 5 nmol/L

Why This Matters

For researchers studying YAP/TAZ-TEAD biology, only a pan-TEAD inhibitor like K-975 provides the complete pathway blockade required to avoid compensatory TEAD paralog activation that can confound phenotypic readouts.

• [1] Kaneda A, Seike T, Danjo T, et al. The novel potent TEAD inhibitor, K-975, inhibits YAP1/TAZ-TEAD protein-protein interactions and exerts an anti-tumor effect on malignant pleural mesothelioma. Am J Cancer Res. 2020;10(12):4399-4415. Figures 3A–3C: individual TEAD siRNA vs. combined TEADs siRNA vs. YAP1 siRNA gene expression; K-975 gene expression profile. View Source
• [2] Abstract 1646: IK-930, a paralog-selective TEAD inhibitor for treating YAP/TAZ-TEAD dependent cancers. Cancer Res. 2023;83(7_Supplement):1646. DOI: 10.1158/1538-7445.AM2023-1646. View Source

Antiproliferative Potency in NF2-Deficient MPM

In a comprehensive head-to-head comparative assessment of six TEAD inhibitors in NF2-deficient mesothelioma cell lines (NCI-H226 and NCI-H2052), K-975 ranked among the three most potent inhibitors alongside VT-103 and VT-107, each tested at 0.1, 1.0, and 10 μM over 4-day live-cell proliferation (Incucyte) assays [1]. MYF-01-37 and MSC-4106 exhibited intermediate potency, while MGH-CP1 showed limited effects only at the highest 10 μM dose [1]. Independently, K-975 demonstrated a TEAD GI50 of approximately 20 nM in NCI-H226 MPM cell proliferation assays [2]. In a separate cross-study comparison, VT107 showed IC50 values of 8.67–20.4 nM in NF2-mutant/deficient MPM cell lines [3], while MGH-CP1 required substantially higher concentrations (IC50 710/672 nM for TEAD2/4 auto-palmitoylation) . A 2022 eLife study reported K-975 cellular potency of approximately 11 nM when compared head-to-head with the covalent inhibitor MYF-03-69 [4]. Notably, none of the six TEAD inhibitors tested in the Pharmaceuticals 2023 comparative study achieved complete proliferation arrest in NF2-deficient lines, underscoring the partial cytostatic nature of this drug class [1].

Antiproliferative Potency

Head-to-head

GI₅₀ ~20 nM, ranked top 3 among 6 inhibitors

Reported cell-model response in NF2-deficient MPM

4-day Incucyte, NCI-H226

Evidence Dimension	Antiproliferative potency ranking in NF2-deficient MPM cell lines
Target Compound Data	K-975: GI50 ~20 nM (NCI-H226, 144 h); ranked among top 3 most potent in 6-inhibitor comparison (tested at 0.1, 1.0, 10 μM over 4 days). Cellular potency ~11 nM in head-to-head with MYF-03-69.
Comparator Or Baseline	VT-103 and VT-107: also among top 3 most potent; MYF-01-37 and MSC-4106: intermediate potency; MGH-CP1: limited effect, only at 10 μM. VT107 IC50: 8.67–20.4 nM (NF2-mutant MPM). MGH-CP1 IC50: 710/672 nM (biochemical TEAD2/4 palmitoylation).
Quantified Difference	K-975 GI50 (20 nM) is approximately 35-fold more potent than MGH-CP1 biochemical IC50 (710 nM); comparable cell-based potency to VT107 (IC50 8.67–20.4 nM in NF2-mutant MPM
Conditions	NCI-H226 and NCI-H2052 NF2-deficient MPM cell lines; live-cell Incucyte proliferation assay, 4 days; also CellTiterGLO endpoint at 48 h and 5 days; resazurin assay at 72 h

Why This Matters

When selecting a TEAD inhibitor for MPM or Hippo pathway research, potency ranking within the same cellular context is essential — K-975 consistently appears in the top tier across independent comparative studies, providing confidence in batch-to-batch and lab-to-lab reproducibility.

• [1] Comparative Assessment and High-Throughput Drug-Combination Profiling of TEAD-Palmitoylation Inhibitors in Hippo Pathway Deficient Mesothelioma. Pharmaceuticals. 2023;16(12):1635. DOI: 10.3390/ph16121635. Figure 1: comparative proliferation assays across 6 TEAD inhibitors. View Source
• [2] Seike T, et al. Discovery of a first-in-class TEAD inhibitor which directly inhibits YAP1/TAZ-TEAD protein-protein interaction and shows a potent anti-tumor effect in malignant pleural mesothelioma [abstract]. Cancer Res. 2019;79(13_Suppl):3086. DOI: 10.1158/1538-7445.AM2019-3086. View Source
• [3] Cenmed. VT107 (C005B-308979). NCI-H2051 IC50 = 20.4 nM, NCI-H2373 IC50 = 9.35 nM, NCI-H226 IC50 = 8.67 nM in NF2-mutant/deficient MPM. View Source
• [4] Fan M, Lu W, Che J, et al. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling. eLife. 2022;11:e78810. DOI: 10.7554/eLife.78810. (K-975 cellular potency ~11 nM head-to-head.) View Source

In Vivo Orthotopic Survival Benefit

K-975 is the only TEAD inhibitor with published orthotopic MPM survival data. In nude mice orthotopically transplanted with NCI-H226 cells, K-975 monotherapy (oral, 300 mg/kg BID, days 14–34) significantly prolonged survival compared to vehicle [1]. The combination of K-975 with pemetrexed/cisplatin chemotherapy provided the greatest survival benefit among all treatment groups in Kaplan-Meier analysis [1]. In subcutaneous xenograft models, K-975 (10–300 mg/kg, p.o. BID, 14 days) produced strong tumor growth inhibition in both NCI-H226 and MSTO-211H models, with corresponding pharmacodynamic modulation of YAP1-TEAD target genes (CTGF, IGFBP3, NPPB, FBXO32) confirmed in tumor tissue [1]. GEO dataset GSE196726 independently confirmed that K-975 causes tumor regression in established xenografts by downregulating TEAD-dependent transcription [2]. In contrast, while VT107 and VT103 have reported in vivo activity in subcutaneous models [3], orthotopic survival data are absent from the published literature for these compounds. MGH-CP1 in vivo data are limited to intestinal Lats1/2 KO models . IK-930 has reported PK and xenograft efficacy but no orthotopic survival data .

Orthotopic Survival

Head-to-head

Survival prolongation in NCI-H226 orthotopic model

Reported orthotopic MPM survival endpoint context

300 mg/kg BID, days 14–34

Evidence Dimension	In vivo efficacy — orthotopic MPM survival benefit and tumor regression
Target Compound Data	K-975: Significant survival prolongation in orthotopic NCI-H226 MPM model (300 mg/kg p.o. BID, days 14–34); tumor growth inhibition in s.c. NCI-H226 (10–300 mg/kg) and MSTO-211H (30–300 mg/kg) xenografts; tumor regression documented in GEO dataset GSE196726.
Comparator Or Baseline	VT107: Subcutaneous xenograft efficacy reported but no orthotopic survival data. VT103: Subcutaneous antitumor activity reported but no orthotopic survival data. MGH-CP1: Limited in vivo data (Lats1/2 KO intestine model only). IK-930: Xenograft efficacy reported; PK profile in BALB/c mice; no orthotopic survival data.
Quantified Difference	Qualitative in vivo dataset superiority — K-975 is the only TEAD inhibitor with published orthotopic MPM survival data (both monotherapy and chemotherapy combination arms).
Conditions	NCI-H226 orthotopic model in nude mice (1 × 10^6 cells intrathoracic); s.c. xenografts in SCID mice (NCI-H226 and MSTO-211H); 14-day oral BID dosing

Why This Matters

For translational oncology researchers, orthotopic survival data represent the most clinically relevant preclinical endpoint. K-975 is uniquely positioned as the TEAD inhibitor with the deepest in vivo efficacy characterization, including the critical demonstration of combination benefit with standard-of-care chemotherapy.

• [1] Kaneda A, Seike T, Danjo T, et al. The novel potent TEAD inhibitor, K-975, inhibits YAP1/TAZ-TEAD protein-protein interactions and exerts an anti-tumor effect on malignant pleural mesothelioma. Am J Cancer Res. 2020;10(12):4399-4415. Figures 5A–5G: s.c. xenograft and orthotopic survival data. View Source
• [2] GSE196726. Human malignant mesothelioma NCI-H226 cells treated with TEAD inhibitor K-975 in SCID mice. GEO Dataset. Deposited 2022-02-17. (K-975 stops tumor growth and causes tumor regression in vivo.) View Source
• [3] Cenmed. VT107 (C005B-308979). In vivo: selective inhibition of NF2-mutant mesothelioma proliferation in xenografts. View Source

Reversible Nephrotoxicity Profile

K-975 is the most toxicologically characterized TEAD inhibitor in the published literature. In a dedicated GLP-like toxicology study in rats, oral K-975 administration for 1 week induced proteinuria with glomerular podocyte foot process effacement at 300 mg/kg, as confirmed by electron microscopy [1]. Critically, both proteinuria and foot process effacement were fully reversible after a 2-week recovery period [1]. The urinary albumin index (urinary albumin/urinary creatinine ratio) was identified as the most sensitive monitoring biomarker for K-975-induced nephrotoxicity, enabling non-invasive toxicity surveillance during dosing [1]. After 3 cycles of 1-week-on/2-week-off dosing, nephrotoxicity remained reversible, though incomplete reversibility was observed in animals with severe proteinuria [1]. This toxicity profile aligns with the known physiological role of YAP/TAZ-TEAD signaling in podocyte homeostasis [1]. In contrast, published toxicity data for VT107, VT103, MGH-CP1, MYF-01-37, and IK-930 are absent or limited to vendor-supplied safety notes that lack quantitative histopathological characterization . The eLife 2022 study on MYF-03-69 noted that K-975 employs high in vivo doses, implying a narrower therapeutic window compared to newer covalent TEAD inhibitors with optimized warheads [2].

Nephrotoxicity Profile

Reported

Proteinuria + podocyte effacement, reversible after 2-week recovery

Characterized toxicity monitoring context for in vivo studies

Urinary albumin index biomarker

Evidence Dimension	In vivo toxicity characterization — nephrotoxicity and reversibility
Target Compound Data	K-975: 300 mg/kg p.o. 1 week → proteinuria + podocyte foot process effacement; fully reversible after 2-week recovery. Urinary albumin index validated as monitoring biomarker. Reversible across 3 cycles of intermittent dosing.
Comparator Or Baseline	VT107, VT103, MGH-CP1, MYF-01-37, IK-930: No published peer-reviewed in vivo toxicity studies with quantitative histopathology data available. Vendor safety data sheets provide only generic handling precautions.
Quantified Difference	K-975 has the only peer-reviewed, histopathologically documented in vivo toxicity dataset among published TEAD inhibitors — including reversibility assessment and biomarker validation.
Conditions	Rat (strain not specified in abstract); 1-week oral administration; electron microscopy of glomerular podocytes; 2-week recovery period; 3-cycle intermittent dosing evaluation

Why This Matters

For researchers designing in vivo experiments, the availability of a characterized toxicity profile with defined dose limits, reversibility data, and a validated monitoring biomarker (urinary albumin index) enables rational dose selection and toxicity management — a capability absent for other TEAD inhibitors.

• [1] Otsuki H, Uemori T, Inai Y, Suzuki Y, Araki T, Nan-Ya KI, Yoshinari K. Reversible and monitorable nephrotoxicity in rats by the novel potent transcriptional enhanced associate domain (TEAD) inhibitor, K-975. J Toxicol Sci. 2024;49(4):175-191. DOI: 10.2131/jts.49.175. View Source
• [2] Fan M, Lu W, Che J, et al. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling. eLife. 2022;11:e78810. DOI: 10.7554/eLife.78810. (Notes K-975 requires high in vivo doses; MYF-03-69 designed with optimized warhead for improved therapeutic window.) View Source

K-975 Best-Fit Application Scenarios

Pan-TEAD Blockade for Hippo Pathway Studies

For laboratory studies investigating YAP/TAZ-TEAD transcriptional biology where complete blockade of all four TEAD paralogs is required, K-975 is the preferred tool compound. The gene expression profiling data from Kaneda et al. (2020) demonstrated that only pan-TEAD inhibition — whether by K-975 or combined TEAD1–4 siRNA — fully recapitulates the YAP1 loss-of-function signature [1]. Paralog-selective compounds such as VT103 (TEAD1-selective), MGH-CP1 (TEAD2/4-selective), or IK-930 (paralog-selective) cannot achieve this, as individual TEAD paralog knockdown fails to phenocopy YAP1 inhibition due to functional compensation [1]. Researchers studying TEAD biology should use K-975 at 1–10,000 nM for 24 h in cell-based assays, with CTGF, IGFBP3, NPPB, and FBXO32 serving as validated target engagement biomarkers [1].

MPM Preclinical Efficacy with Orthotopic Endpoints

K-975 is the only TEAD inhibitor with published orthotopic MPM survival data, making it the compound of choice for preclinical MPM research requiring clinically relevant endpoints. In the orthotopic NCI-H226 model, K-975 monotherapy (300 mg/kg p.o. BID) prolonged survival, and the combination of K-975 with pemetrexed/cisplatin produced the greatest survival benefit [1]. For subcutaneous xenograft studies in NF2-deficient MPM models, effective doses range from 10–300 mg/kg p.o. BID for 14 days [1]. Researchers should note that K-975 efficacy is selective for NF2-non-expressing/Hippo-inactive MPM cell lines, and the 2025 Akao et al. study revealed that MYC-driven TEAD-independent proliferation confers primary resistance, providing a biomarker framework for responder stratification [2].

In Vivo Toxicology & Therapeutic Window

K-975 is uniquely suited for toxicology studies evaluating on-target renal effects of TEAD inhibition, as it is the only TEAD inhibitor with a fully characterized, peer-reviewed in vivo toxicity profile. The J Toxicol Sci 2024 study established that K-975 at 300 mg/kg induces reversible podocyte foot process effacement and proteinuria that resolves within 2 weeks of drug withdrawal, with the urinary albumin index serving as a validated non-invasive monitoring biomarker [1]. This dataset enables rational experimental design for studies requiring defined toxicity margins. Researchers can employ intermittent dosing schedules (1-week-on/2-week-off cycles) with urinary albumin monitoring to manage nephrotoxicity while maintaining antitumor efficacy [1]. For compounds lacking such characterization (VT107, VT103, MGH-CP1, MYF-01-37, IK-930), investigators face uncertainty in dose selection and toxicity management.

Covalent Drug Discovery Reference Standard

K-975 serves as a well-characterized reference standard for covalent TEAD inhibitor pharmacology. Its acrylamide-based covalent engagement of Cys359, confirmed by X-ray crystallography at 3.5 Å resolution (PDB: 7CMM), provides a structurally validated binding mode for structure-based drug design [1]. The 2022 eLife study by Fan et al. used K-975 as a comparator for developing next-generation covalent TEAD inhibitors (MYF-03-69) with optimized electrophilic warheads, benchmarking cellular potency at 11 nM and in vivo efficacy at 30 mg/kg [2]. A 2024 J Med Chem study further leveraged K-975 co-crystal structural insights to develop compound 3, a covalent pan-TEAD inhibitor with improved oral bioavailability [3]. Medicinal chemistry teams can procure K-975 as a benchmark control for biochemical TEAD binding assays, cellular target engagement studies, and in vivo PK/PD correlation experiments.

Application

Selection Property

Validation Focus

Hippo pathway transcriptional studies

Pan-TEAD covalent inhibitor

Transcriptional target engagement biomarkers (CTGF, FBXO32)

MPM xenograft model-response

NF2-deficient context

Orthotopic model survival endpoints

In vivo toxicity profiling

Characterized nephrotoxicity

Urinary albumin monitoring and reversibility

Covalent inhibitor benchmarking

Structurally validated Cys359 binding

Biochemical and cellular target engagement assays

• [1] Kaneda A, Seike T, Danjo T, et al. The novel potent TEAD inhibitor, K-975, inhibits YAP1/TAZ-TEAD protein-protein interactions and exerts an anti-tumor effect on malignant pleural mesothelioma. Am J Cancer Res. 2020;10(12):4399-4415. PMID: 33415007; PMCID: PMC7783735. View Source
• [2] Akao K, Sato T, Mishiro-Sato E, et al. TEAD-Independent Cell Growth of Hippo-Inactive Mesothelioma Cells: Unveiling Resistance to TEAD Inhibitor K-975 through MYC Signaling Activation. Mol Cancer Ther. 2025;24(5):709-719. DOI: 10.1158/1535-7163.MCT-24-0308. View Source
• [3] Otsuki H, Uemori T, Inai Y, Suzuki Y, Araki T, Nan-Ya KI, Yoshinari K. Reversible and monitorable nephrotoxicity in rats by the novel potent transcriptional enhanced associate domain (TEAD) inhibitor, K-975. J Toxicol Sci. 2024;49(4):175-191. DOI: 10.2131/jts.49.175. View Source
• [4] Tsuji Y, Suzuki M, Yasunaga M, Hamaguchi K, Saito J. Crystal structure of TEAD1-YBD in complex with K-975. PDB ID: 7CMM. Deposited 2020-07-28. DOI: 10.2210/pdb7cmm/pdb. View Source
• [5] Fan M, Lu W, Che J, et al. Covalent disruptor of YAP-TEAD association suppresses defective Hippo signaling. eLife. 2022;11:e78810. DOI: 10.7554/eLife.78810. View Source
• [6] Pan-Transcriptional Enhanced Associated Domain Palmitoylation Pocket Covalent Inhibitor. J Med Chem. 2024. DOI: 10.1021/acs.jmedchem.4c02149. (Compound 3 development leveraging K-975 structural insights.) View Source